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Compound of Interest

Compound Name: N-(2-Chloroethyl)-N-ethylaniline
CAS No.: 92-49-9
Cat. No.: B1582821

Get Quote

Application Note: High-Purity Recrystallization of N-(2-Chloroethyl)-N-ethylaniline

Executive Summary & Chemical Identity

N-(2-Chloroethyl)-N-ethylaniline (CAS: 92-49-9) is a critical nitrogen mustard intermediate
used in the synthesis of azo dyes (e.g., Basic Red 18) and antineoplastic agents.[1][2][3] Its
purification is notoriously difficult due to its low melting point (~46°C), which creates a high
propensity for "oiling out" (liquid-liquid phase separation) rather than crystallizing.[1][2][3]

This guide provides a field-proven protocol for recrystallization that circumvents the oiling-out
phenomenon through controlled supersaturation and low-temperature nucleation.[1][2][3]

Table 1: Physicochemical Profile
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Safety & Handling (Critical)

WARNING: Nitrogen Mustard Analog. This compound contains a 2-chloroethyl moiety,
classifying it as an alkylating agent.[1][2][3] It acts as a vesicant and potential mutagen.[2][3]

» Engineering Controls: All operations must be performed in a certified chemical fume hood.

» PPE: Double nitrile gloves (0.11 mm minimum) or Silver Shield® laminate gloves.[2][3] Tyvek
lab coat recommended.[2][3]

o Decontamination: Spills should be quenched immediately with 10% aqueous Sodium
Thiosulfate, which nucleophilically attacks the alkyl chloride, rendering it inactive.[2][3] Do
NOT use strong base initially, as this may generate toxic polymerization byproducts.[3]

Solvent Selection Strategy

The low melting point necessitates a solvent system where the compound is highly soluble at
moderate temperatures (30—40°C) but significantly less soluble at low temperatures (-10 to
0°C).[2][3]

e Primary System (Recommended):Ethanol (Absolute).[2][3]

o Rationale: Excellent solubility curve.[2][3] The compound dissolves readily at 35°C.
Cooling to -20°C forces crystallization.[1][2][3]

o Alternative System (For highly impure samples):Hexane / Ethyl Acetate (10:1).[2][3]
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o Rationale: Non-polar impurities remain in Hexane; polar tars precipitate out or stick to the
flask, allowing decantation.[2][3]

Protocol: Low-Temperature Recrystallization

This protocol is designed to prevent the "oiling out" phenomenon by avoiding the metastable
zone where liquid-liquid separation occurs.[2][3]

Phase A: Dissolution

e Weighing: Place crude N-(2-Chloroethyl)-N-ethylaniline in a round-bottom flask.
o Solvent Addition: Add Ethanol (Absolute) at a ratio of 3 mL per gram of crude material.[2][3]
o Gentle Heating: Warm the mixture in a water bath set to 35-40°C.

o Critical Control:DO NOT EXCEED 50°C. High heat promotes hydrolysis of the chloro-
group and increases the risk of oiling out upon cooling.[2][3]

 Clarification: If insoluble particles remain, filter rapidly through a pre-warmed sintered glass
funnel.[2][3]

Phase B: Controlled Nucleation (The "Seeding" Step)

« Initial Cooling: Remove from heat and allow the solution to cool to room temperature (20—
25°C) while stirring gently.

o Seeding: Once at room temperature, add a tiny crystal of pure product (seed crystal).

o Why? Seeding provides a template for the lattice, bypassing the energy barrier for
nucleation and preventing the formation of an amorphous oil.[2][3]

e Observation: Watch for the formation of white needles extending from the seed.[2][3] If the
solution turns cloudy/milky (emulsion), you are oiling out.[2][3][6] See Troubleshooting below.

Phase C: Deep Cooling & Isolation

o Refrigeration: Place the flask in a -20°C freezer or an ice-salt bath for 4-12 hours.
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o Note: Slow cooling is better.[2][3] Rapid cooling to -20°C often traps impurities.[1][2][3]

« Filtration: Filter the cold slurry quickly using a chilled Buchner funnel.
» Washing: Wash the filter cake with cold (-20°C) Ethanol (1 mL per gram of starting material).

e Drying: Dry in a vacuum desiccator over P20s or CaClz at room temperature. Do not use a
vacuum oven with heat, as the solid will melt.[2][3]

Troubleshooting: The "Oiling Out" Decision Tree

Oiling out occurs when the saturation temperature is higher than the melting point of the
solvated solid.[2][3]

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Figure 1: Decision logic for handling phase separation during cooling.

Quality Control (QC) Parameters

Verify purity using the following metrics.

Table 2: QC Specifications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-Chloroethyl-N-ethylaniline | 92-49-9 [chemicalbook.com]

2. N-(2-Chloroethyl)-N-ethylaniline | CL10H14CIN | CID 7093 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. N-Ethyl-N-(2-chloroethyl)aniline - Wikipedia [en.wikipedia.org]

4. N-ethyl-N-chloroethyl aniline | CAS#:92-49-9 | Chemsrc [chemsrc.com]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1582821?utm_src=pdf-body-href
https://www.benchchem.com/product/b1582821?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0305774.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Chloroethyl_-N-ethylaniline
https://en.wikipedia.org/wiki/N-Ethyl-N-(2-chloroethyl)aniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-2-Chloroethyl-N-ethylaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0305774.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Chloroethyl_-N-ethylaniline
https://en.wikipedia.org/wiki/N-Ethyl-N-(2-chloroethyl)aniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0305774.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Chloroethyl_-N-ethylaniline
https://en.wikipedia.org/wiki/N-Ethyl-N-(2-chloroethyl)aniline
https://www.chemsrc.com/en/cas/92-49-9_896328.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0305774.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Chloroethyl_-N-ethylaniline
https://en.wikipedia.org/wiki/N-Ethyl-N-(2-chloroethyl)aniline
http://www2.chem.rochester.edu/~nvd/pages/reagents.php?page=recrystallization
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0305774.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Chloroethyl_-N-ethylaniline
https://en.wikipedia.org/wiki/N-Ethyl-N-(2-chloroethyl)aniline
https://www.benchchem.com/product/b1582821?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0305774.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Chloroethyl_-N-ethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Chloroethyl_-N-ethylaniline
https://en.wikipedia.org/wiki/N-Ethyl-N-(2-chloroethyl)aniline
https://www.chemsrc.com/en/cas/92-49-9_26721.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 5. N-Chloroethyl-N-ethylaniline CAS 92-49-9 For Sale - Kerton Chemical [kerton-
industry.com]

e 6. mt.com [mt.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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